Cas no 1805591-60-9 (2,3-Bis(trifluoromethyl)-4-chlorobenzoic acid)

• Product Name: 2,3-Bis(trifluoromethyl)-4-chlorobenzoic acid
• CAS No: 1805591-60-9
• MF: C₉H₃ClF₆O₂
• MW: 292.562342882156
• CID: 4982750
• Update Time: 2025-10-24

2,3-Bis(trifluoromethyl)-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-chlorobenzoic acid

• Inchi： 1S/C9H3ClF6O2/c10-4-2-1-3(7(17)18)5(8(11,12)13)6(4)9(14,15)16/h1-2H,(H,17,18)
• InChI Key： SNWKMYJHAKLZTM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3

Additional information on 2,3-Bis(trifluoromethyl)-4-chlorobenzoic acid

2,3-Bis(trifluoromethyl)-4-chlorobenzoic Acid: A Comprehensive Overview

2,3-Bis(trifluoromethyl)-4-chlorobenzoic acid, also known by its CAS number 1805591-60-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with two trifluoromethyl groups at the 2 and 3 positions and a chlorine atom at the 4 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of 2,3-Bis(trifluoromethyl)-4-chlorobenzoic acid involves a series of well-established organic reactions. Typically, the starting material is a chlorinated benzene derivative, which undergoes nucleophilic substitution or electrophilic substitution to introduce the trifluoromethyl groups. The benzoic acid functionality is often introduced through oxidation or direct synthesis methods. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes for the synthesis of this compound.

One of the most notable applications of 2,3-Bis(trifluoromethyl)-4-chlorobenzoic acid is in the field of pharmaceutical chemistry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including potential drug candidates for treating diseases such as cancer and inflammation. Its trifluoromethyl groups contribute to enhanced stability and bioavailability, while the chlorine atom plays a role in modulating pharmacokinetic properties.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The strong electron-withdrawing effects of the trifluoromethyl groups make it an excellent candidate for use in advanced materials such as high-performance polymers and electronic devices. Recent studies have explored its potential as a building block for constructing functional materials with tailored properties, including improved thermal stability and mechanical strength.

The environmental impact of 2,3-Bis(trifluoromethyl)-4-chlorobenzoic acid has also been a topic of interest. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that the compound exhibits low toxicity to aquatic organisms under controlled conditions; however, further studies are required to fully understand its environmental fate.

From a synthetic chemistry perspective, the compound's structure provides an excellent platform for exploring novel reaction mechanisms. For instance, recent studies have utilized it as a substrate for metal-catalyzed cross-coupling reactions, demonstrating its versatility in forming complex molecular architectures. These findings highlight its potential as a key intermediate in the development of advanced chemical processes.

In conclusion, 2,3-Bis(trifluoromethyl)-4-chlorobenzoic acid (CAS No. 1805591-60-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure enables it to serve as both an intermediate in pharmaceutical synthesis and a building block for advanced materials. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.